![molecular formula C16H22N2O3S2 B4713053 N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide](/img/structure/B4713053.png)
N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide
Overview
Description
N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide, also known as AMTB, is a chemical compound that has gained attention in scientific research due to its potential as a selective blocker of a specific type of potassium channel.
Mechanism of Action
N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide selectively blocks the TREK-1 channel by binding to a specific site on the channel protein. This binding prevents the channel from opening and conducting potassium ions, leading to a decrease in neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that this compound can effectively block the TREK-1 channel in both in vitro and in vivo models. In animal models, this compound has been shown to have anxiolytic and antidepressant effects, as well as analgesic effects in models of chronic pain.
Advantages and Limitations for Lab Experiments
One advantage of N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide is its selectivity for the TREK-1 channel, which allows for more targeted research on the role of this channel in various neurological disorders. However, the limitations of this compound include its relatively low potency and the need for high concentrations to achieve effective blocking of the channel.
Future Directions
Future research on N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide could include the development of more potent analogs, as well as further investigation into the role of the TREK-1 channel in neurological disorders. Additionally, research could focus on the potential therapeutic applications of this compound in treating these conditions.
Scientific Research Applications
N-allyl-4-(methylthio)-3-(1-piperidinylcarbonyl)benzenesulfonamide has been primarily studied for its potential as a selective blocker of a specific type of potassium channel, known as the TREK-1 channel. This channel plays a role in regulating the excitability of neurons and is implicated in a range of neurological disorders, including depression, anxiety, and chronic pain. By selectively blocking the TREK-1 channel, this compound has the potential to be developed into a therapeutic agent for these conditions.
properties
IUPAC Name |
4-methylsulfanyl-3-(piperidine-1-carbonyl)-N-prop-2-enylbenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S2/c1-3-9-17-23(20,21)13-7-8-15(22-2)14(12-13)16(19)18-10-5-4-6-11-18/h3,7-8,12,17H,1,4-6,9-11H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHKDODPGMQSNJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)NCC=C)C(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.